![molecular formula C18H18N2O2 B1198330 6-methoxy-3-[(3-methylanilino)methyl]-1H-quinolin-2-one](/img/structure/B1198330.png)
6-methoxy-3-[(3-methylanilino)methyl]-1H-quinolin-2-one
Overview
Description
6-methoxy-3-[(3-methylanilino)methyl]-1H-quinolin-2-one is a member of quinolines.
Scientific Research Applications
Chemical Structure Elucidation
Research has isolated and studied compounds structurally similar to 6-methoxy-3-[(3-methylanilino)methyl]-1H-quinolin-2-one. For instance, a derivative was isolated from the leaves of Melicope moluccana, with its structure elucidated using spectroscopy techniques (Tanjung, Saputri, Wahjoedi, & Tjahjandarie, 2017).
Synthetic Methods and Applications
Innovative synthetic methods have been developed for related compounds, demonstrating their potential in various applications. For example, a one-step formation of furo[3,2-c]quinolin-4(5H)-ones using a photoaddition process was reported (Suginome, Seko, Konishi, & Kobayashi, 1991).
Anticancer Activity
Research into similar quinolinone derivatives has explored their potential in anticancer therapies. For instance, certain indeno[1,2-c]quinolin-11-one derivatives were synthesized and evaluated for their antiproliferative effects against various cancer cells, showing significant activity (Tseng et al., 2014).
Antimicrobial Properties
Studies have also focused on the antimicrobial properties of quinoline derivatives. Novel quinoline derivatives bearing different heterocyclic moieties were synthesized and evaluated for antimicrobial activity, demonstrating effectiveness against a range of organisms (El-Gamal, Hagrs, & Abulkhair, 2016).
Fluorescent Labeling Applications
Some quinoline derivatives have shown potential in biomedical analysis as fluorescent labeling agents. For example, 6-methoxy-4-quinolone was identified as a novel fluorophore with strong fluorescence in a wide pH range, useful for biomedical analysis (Hirano et al., 2004).
properties
Product Name |
6-methoxy-3-[(3-methylanilino)methyl]-1H-quinolin-2-one |
|---|---|
Molecular Formula |
C18H18N2O2 |
Molecular Weight |
294.3 g/mol |
IUPAC Name |
6-methoxy-3-[(3-methylanilino)methyl]-1H-quinolin-2-one |
InChI |
InChI=1S/C18H18N2O2/c1-12-4-3-5-15(8-12)19-11-14-9-13-10-16(22-2)6-7-17(13)20-18(14)21/h3-10,19H,11H2,1-2H3,(H,20,21) |
InChI Key |
JHPWKJXYSKRTOZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NCC2=CC3=C(C=CC(=C3)OC)NC2=O |
Canonical SMILES |
CC1=CC(=CC=C1)NCC2=CC3=C(C=CC(=C3)OC)NC2=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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